Cas no 195528-88-2 (Butanamide,3-oxo-N-(2-oxo-2H-benzimidazol-5-yl)-)

• Product Name: Butanamide,3-oxo-N-(2-oxo-2H-benzimidazol-5-yl)-
• CAS No: 195528-88-2
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 116803
• PubChem ID: 11776058
• Update Time: 2025-04-18

Butanamide,3-oxo-N-(2-oxo-2H-benzimidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,3-oxo-N-(2-oxo-2H-benzimidazol-5-yl)-
• 5-ACETOACETYLAMINOBENZOIMIDAZOLONE
• 3-Oxo-N-(2-oxo-2H-benzo[d]imidazol-5-yl)butanamide
• 5-(acetoacetylamino)benzimidazolone
• AG-E-42994
• AGN-PC-00FXC8
• AK-94834
• ANW-54407
• CTK4E1811
• 3-oxo-N-(2-oxobenzimidazol-5-yl)butanamide
• 5-(acetoacetamido)-2-benzimidazolone
• 5-(Acetoacetlamino)benzimdazolone
• SCHEMBL1152337
• D70101
• AC-9088
• 5-Acetoacetlamino benzimdazolone
• 195528-88-2
• DTXSID20472366
• AKOS015888109
• KQNZKBRSEJLVEO-UHFFFAOYSA-N
• 3-oxo-N-(2-oxo-2H-1,3-benzodiazol-5-yl)butanamide
• 5-acetoacetylaminobenzimidazolone
• 5-acetoacetylamino-2-benzimidazolone
• BS-16339

• Inchi： 1S/C11H9N3O3/c1-6(15)4-10(16)12-7-2-3-8-9(5-7)14-11(17)13-8/h2-3,5H,4H2,1H3,(H,12,16)
• InChI Key： KQNZKBRSEJLVEO-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC1C=CC2C(C=1)=NC(N=2)=O

Computed Properties

• Exact Mass: 231.06447
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: -0.3
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 89.02
• LogP: -1.07880